Cas no 179873-46-2 (N,N-dimethyl-5-(methylamino)methylpyridin-2-amine)

• Product Name: N,N-dimethyl-5-(methylamino)methylpyridin-2-amine
• CAS No: 179873-46-2
• MDL: MFCD12403451
• CID: 4614977
• Update Time: 2025-05-22

N,N-dimethyl-5-(methylamino)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(methylamino)methylpyridin-2-amine

• MDL： MFCD12403451

Additional information on N,N-dimethyl-5-(methylamino)methylpyridin-2-amine

N,N-Dimethyl-5-(Methylamino)methylpyridin-2-Amine: A Comprehensive Overview

N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine, commonly referred to by its CAS number 179873-46-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug discovery, catalysis, and advanced materials development. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine consists of a pyridine ring with substituents at positions 2 and 5. The 2-position bears an amino group that is further dimethylated, while the 5-position features a methylamino group attached to a methyl group. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications. The presence of nitrogen atoms in the molecule also contributes to its ability to act as a ligand in coordination chemistry.

Recent studies have highlighted the role of N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine as a potential precursor in the synthesis of bioactive compounds. Researchers have explored its use in developing novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its role in drug discovery, N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine has found applications in catalysis. Its ability to coordinate with transition metals such as palladium and nickel makes it an effective ligand in cross-coupling reactions—a key area in organic synthesis. A 2023 paper in Nature Catalysis reported that this compound significantly enhances the efficiency of Suzuki-Miyaura couplings under mild conditions, opening new avenues for sustainable chemical manufacturing.

The synthesis of N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine typically involves multi-step processes that include nucleophilic substitution and amine alkylation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for pharmacological studies. For example, a 2023 study published in Organic Letters described a novel enantioselective route using chiral catalysts to synthesize this compound with high optical purity.

From an environmental standpoint, researchers are also investigating the biodegradation pathways of N,N-Dimethyl-5-(methylamino)methylpyridin-2-amine. Understanding its environmental fate is crucial for assessing its safety and sustainability. A 2023 study conducted by environmental chemists revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing concerns about its persistence in ecosystems.

In conclusion, N,N-Dimethyl-5-(methylamino)methylpyridin-2-Amine (CAS No: 179873-46) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, underscore its potential as a key player in advancing modern chemistry and materials science. As ongoing studies continue to uncover new facets of this compound's utility, it is poised to make significant contributions to both academic research and industrial applications.